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Compound of Interest

Compound Name: SCH-900875

Cat. No.: B3064259 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for SCH-900875 was not publicly available at

the time of this writing. The following guidance is based on general best practices for handling

potentially hazardous, uncharacterized research compounds. Researchers must consult their

institution's Environmental Health and Safety (EHS) department and, if possible, the compound

supplier for specific handling and safety information before commencing any work.

The handling of any novel chemical compound in a research and development setting

necessitates a stringent adherence to safety protocols to protect laboratory personnel from

potential hazards. This guide provides a procedural framework for the safe operational use and

disposal of SCH-900875, emphasizing a conservative approach in the absence of compound-

specific safety data.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the recommended PPE for handling SCH-900875. All PPE should

be inspected for integrity before each use.[1]
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PPE Category Component Standard Purpose

Eye and Face

Protection

Safety Goggles with

Side Shields or a

Face Shield

ANSI Z87.1 or

equivalent

Protects against

splashes, aerosols,

and airborne particles.

A face shield should

be used in conjunction

with goggles when

there is a significant

splash risk.[2]

Hand Protection
Chemical-Resistant

Gloves (e.g., Nitrile)

ASTM F739 or

equivalent

Prevents skin contact.

The specific glove

material should be

chosen based on the

solvent used with

SCH-900875. Double-

gloving is

recommended.[1]

Body Protection

Laboratory Coat or

Chemical-Resistant

Gown

N/A

Protects skin and

personal clothing from

contamination. Should

be buttoned

completely.

Respiratory Protection

N95 Respirator or

higher (e.g., a

properly fitted half-

mask or full-face

respirator with

appropriate

cartridges)

NIOSH-approved

Recommended when

handling the

compound as a

powder to prevent

inhalation of fine

particles. Use in a

certified chemical

fume hood is the

primary engineering

control.
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A systematic workflow is crucial to minimize the risk of exposure and contamination. The

following diagram illustrates the key steps for the safe handling of SCH-900875 from

preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3064259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3064259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of SCH-900875
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Disposal Plan
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Waste Segregation: All materials that come into contact with SCH-900875, including gloves,

pipette tips, and empty vials, should be considered hazardous waste.

Solid Waste: Contaminated solid waste should be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing SCH-900875 should be collected in a separate,

sealed, and labeled hazardous waste container. Do not pour any amount of the compound or

its solutions down the drain.[1]

Container Labeling: All waste containers must be labeled with "Hazardous Waste," the full

chemical name (SCH-900875), and the primary hazards (e.g., "Potentially Toxic," "Handle

with Caution").

EHS Pickup: Follow your institution's procedures for the storage and pickup of chemical

waste by the Environmental Health and Safety department.

Emergency Procedures
In the event of an accidental exposure, immediate action is necessary.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[1]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]
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All laboratory personnel working with SCH-900875 must be familiar with the location and

operation of safety showers, eyewash stations, and fire extinguishers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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